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Compound of Interest

5-Hydrazinyl-2-methoxypyridine
Compound Name:
hydrochloride

cat. No.: B1592575

An In-Depth Technical Guide to 5-Hydrazinyl-2-methoxypyridine hydrochloride

This guide provides an in-depth technical overview of 5-Hydrazinyl-2-methoxypyridine
hydrochloride (CAS No: 179543-88-5), a key chemical intermediate for researchers,
scientists, and professionals in drug development. We will explore its commercial availability,
synthesis, quality control standards, and critical applications, with a focus on providing
actionable insights for laboratory and process development settings.

Compound Identification and Physicochemical
Properties

5-Hydrazinyl-2-methoxypyridine hydrochloride is a substituted pyridine derivative belonging
to the hydrazine class of organic compounds. The presence of the nucleophilic hydrazine group
(-NHNH2) makes it a versatile building block in synthetic chemistry.
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Property Value Source
CAS Number 179543-88-5 [1][21[3]
Molecular Formula CeH10CIN3O [4]
Molecular Weight 175.62 g/mol [1114]
Appearance White to off-white solid [5]
Melting Point ~128 °C (with decomposition) [5]
Solubility Soluble in water [5]

Sealed in a dry environment,
Storage [4]
recommended at 2-8°C

Commercial Availability and Procurement

5-Hydrazinyl-2-methoxypyridine hydrochloride is readily available from a range of chemical
suppliers specializing in research chemicals and pharmaceutical intermediates. Procurement
for research quantities is straightforward, while larger, process-scale quantities may require
lead times and custom synthesis arrangements.

Table of Representative Suppliers:
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Supplier

Typical Purity

Available
Quantities

Notes

Fisher Scientific (via

ChemScene)

297%

Gram-scale (e.g., 1G)

Available for direct

online purchase.[1][4]

Sigma-Aldrich
(distributor)

Varies by partner

Research quantities

Distributes for
partners like
ChemScene and
Jinay
Pharmaceuticals.

BLD Pharm

Varies

Inquire for details

Provides
comprehensive
analytical data (NMR,
HPLC, LC-MS) upon
request.[2][6][7][8]

ChemicalBook

Varies

Lists over 50 suppliers

A platform to connect
with various
manufacturers and
distributors.[3][9]

The following diagram outlines a typical procurement workflow for acquiring this reagent for a

research and development project.
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Figure 1: Procurement Workflow for Research Reagents
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Caption: Figure 1: Procurement Workflow for Research Reagents.
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Synthesis Pathway and Quality Control

Understanding the synthetic origin of a reagent is crucial for anticipating potential impurities.
The most common laboratory-scale synthesis of 5-Hydrazinyl-2-methoxypyridine
hydrochloride starts from the commercially available 5-Amino-2-methoxypyridine.[9]

Experimental Protocol: Synthesis from 5-Amino-2-methoxypyridine[9]

o Diazotization: 5-Amino-2-methoxypyridine is dissolved in concentrated hydrochloric acid and
cooled in an ice bath. A solution of sodium nitrite in water is added dropwise to form the
diazonium salt.

e Reduction: A solution of tin(Il) chloride dihydrate in concentrated hydrochloric acid is
prepared and added dropwise to the diazonium salt solution at approximately 10°C. The
mixture is stirred for 2 hours at room temperature to reduce the diazonium intermediate to
the hydrazine.

o Work-up and Isolation: The reaction is quenched by the addition of a sodium hydroxide
solution and extracted with diethyl ether.

e Salt Formation: A 1M solution of hydrochloric acid in ethanol is added to the combined
organic extracts.

 Purification: The resulting solid precipitate, 5-Hydrazinyl-2-methoxypyridine
hydrochloride, is collected by filtration, washed with diethyl ether, and dried.

The following diagram visualizes this synthetic workflow.
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Figure 2: Synthesis Workflow
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Caption: Figure 2: Synthesis Workflow.
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Quality Verification: Reputable suppliers provide a Certificate of Analysis (CoA) with key
analytical data. For this compound, identity and purity are typically confirmed by:

» 'H-NMR Spectroscopy: To confirm the chemical structure. A published spectrum shows
characteristic peaks at § 3.81 (s, 3H, -OCHs3), 6.82 (d, 1H), 7.57 (dd, 1H), and 7.97 (d, 1H) in
DMSO-d6.[9]

e Mass Spectrometry (MS): To confirm the molecular weight. The expected (M+H)* ion is m/z
140, corresponding to the free base.[9]

o High-Performance Liquid Chromatography (HPLC): To determine purity, typically reported as
a percentage (e.g., 297%).

Applications in Drug Discovery and Development

The utility of 5-Hydrazinyl-2-methoxypyridine hydrochloride stems from the reactivity of the
hydrazine moiety. Hydrazines are potent nucleophiles and are widely used as building blocks
for constructing nitrogen-containing heterocyclic systems, which form the core of many
pharmaceuticals.[10]

Key Application Areas:

o Heterocyclic Synthesis: The compound serves as a precursor for synthesizing pyrazoles,
pyridazines, and other fused heterocyclic rings through condensation reactions with
dicarbonyl compounds or other suitable electrophiles.

o Pharmaceutical Intermediates: It is classified as an organic building block for creating more
complex active pharmaceutical ingredients (APIs).[2]

o Protein Degrader Building Blocks: A closely related compound is categorized as a building
block for protein degraders, suggesting that this scaffold may be useful in the development of
technologies like Proteolysis Targeting Chimeras (PROTACS).[11] Hydrazines can act as
versatile linkers or components of ligands that bind to target proteins or E3 ligases.

The diagram below illustrates the logical role of this compound in a drug discovery pipeline.
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Figure 3: Role in Drug Discovery
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Caption: Figure 3: Role in Drug Discovery.

Safety, Handling, and Storage Protocols
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As with all hydrazine derivatives, proper safety precautions are mandatory. The compound is
classified as a skin and eye irritant.[5][12][13] Some related hydrazines are toxic if swallowed,
inhaled, or absorbed through the skin.

Mandatory Handling Procedures:

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a
lab coat, and safety goggles with side shields conforming to EN 166 (EU) or NIOSH (US)
standards.[14]

o Ventilation: Handle the solid material exclusively in a well-ventilated area or a chemical fume
hood to avoid inhalation of dust.[12]

o Spill Management: In case of a spill, avoid generating dust.[14] Collect the material using
non-sparking tools and place it in a labeled container for proper disposal.[13]

o First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek medical attention.[5][12]

o Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If
irritation persists, consult a physician.[5][12]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[5][12]

Storage Conditions:
o Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

e The recommended storage temperature is refrigerated (2-8°C) to ensure long-term stability.

[4]

o Keep away from incompatible materials and excess heat.[5]

Conclusion
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5-Hydrazinyl-2-methoxypyridine hydrochloride is a commercially accessible and highly
valuable reagent for medicinal chemistry and drug discovery. Its straightforward synthesis and
the versatile reactivity of its hydrazine group make it an important building block for
constructing novel heterocyclic compounds. By adhering to rigorous quality control, safe
handling protocols, and proper storage, researchers can effectively leverage this compound in
their synthetic programs to accelerate the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1592575#commercial-availability-of-5-hydrazinyl-2-
methoxypyridine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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